Cas no 1416372-95-6 ((4-Amino-3-(trifluoromethyl)phenyl)methanol)

• Product Name: (4-Amino-3-(trifluoromethyl)phenyl)methanol
• CAS No: 1416372-95-6
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• MDL: MFCD21603964
• CID: 4597615
• PubChem ID: 73553467
• Update Time: 2025-06-08

(4-Amino-3-(trifluoromethyl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-amino-3-(trifluoromethyl)-
• (4-AMINO-3-(TRIFLUOROMETHYL)PHENYL)METHANOL
• LCUQUDVBZZCGNQ-UHFFFAOYSA-N
• CS-0378944
• V10063
• MFCD21603964
• [4-AMINO-3-(TRIFLUOROMETHYL)PHENYL]METHANOL
• AS-54727
• AKOS022181510
• 1416372-95-6
• SB84365
• (4-Amino-3-(trifluoromethyl)phenyl)methanol

• MDL： MFCD21603964
• Inchi： 1S/C8H8F3NO/c9-8(10,11)6-3-5(4-13)1-2-7(6)12/h1-3,13H,4,12H2
• InChI Key： LCUQUDVBZZCGNQ-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(N)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on (4-Amino-3-(trifluoromethyl)phenyl)methanol

Recent Advances in the Application of (4-Amino-3-(trifluoromethyl)phenyl)methanol (CAS: 1416372-95-6) in Chemical Biology and Pharmaceutical Research

The compound (4-Amino-3-(trifluoromethyl)phenyl)methanol, with the CAS number 1416372-95-6, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and amino functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive compounds and potential drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of research involving (4-Amino-3-(trifluoromethyl)phenyl)methanol is its role as a building block in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel EGFR (epidermal growth factor receptor) inhibitors, which are critical for targeting non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to enhance binding affinity and selectivity when incorporated into the inhibitor scaffold, leading to improved pharmacokinetic properties.

In addition to its applications in oncology, (4-Amino-3-(trifluoromethyl)phenyl)methanol has been investigated for its potential in central nervous system (CNS) drug discovery. A recent preprint on bioRxiv described its use in the synthesis of serotonin receptor modulators, which could have implications for treating neuropsychiatric disorders such as depression and anxiety. The trifluoromethyl group, in particular, was found to contribute to the metabolic stability of these compounds, addressing a common challenge in CNS drug development.

Another notable advancement is the compound's role in PROTAC (proteolysis-targeting chimera) technology. A 2024 study in Nature Chemical Biology reported the incorporation of (4-Amino-3-(trifluoromethyl)phenyl)methanol into PROTAC molecules designed to degrade oncogenic proteins. The study demonstrated that the compound's structural features facilitated optimal linker geometry, enhancing the efficiency of target protein degradation. This finding opens new avenues for the development of next-generation targeted therapies.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of (4-Amino-3-(trifluoromethyl)phenyl)methanol derivatives. Recent patents filed by pharmaceutical companies indicate ongoing efforts to improve synthetic routes and reduce production costs. For example, a 2023 patent by Pfizer disclosed a novel catalytic method for the efficient synthesis of this compound, which could accelerate its adoption in industrial-scale drug development.

In conclusion, (4-Amino-3-(trifluoromethyl)phenyl)methanol (CAS: 1416372-95-6) represents a versatile and valuable tool in modern drug discovery. Its unique chemical properties and broad applicability in targeting various disease pathways underscore its potential as a key intermediate in pharmaceutical research. Future studies are expected to further explore its utility in emerging therapeutic areas, such as immuno-oncology and neurodegenerative diseases.